(2-Oxo-1,3,2,4-dioxazagalletidin-2-ium-4-yl) nitrate;nitrate

• CAS RN: 13494-90-1
• Molecular Formula: GaN3O9
• Molecular Weight: 255.74 g/mol
• IUPAC Name: (2-oxo-1,3,2,4-dioxazagalletidin-2-ium-4-yl) nitrate;nitrate
• InChI: InChI=1S/Ga.3NO3/c;3*2-1(3)4/q+3;3*-1
• InChI Key: CHPZKNULDCNCBW-UHFFFAOYSA-N
• SMILES: [N+]1(=O)O[Ga](O1)O[N+](=O)[O-].[N+](=O)([O-])[O-]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ga+3]
• melting_point: 230 °F (decomposes) (NTP, 1992)
• physical_description: Gallium nitrate appears as white crystals. (NTP, 1992)
• Pictograms: Oxidizer; Irritant
• solubility: Very soluble (NTP, 1992)
• synonyms: gallium nitrate; gallium nitrate heptahydrate; gallium nitrate, 67Ga-labeled; Ganite; NSC 15200

Description

• Synthesis : The synthesis of nitrate complexes can be achieved through reactions with various ligands and metal ions. For example, the reaction of nickel(II) nitrate with pyridine-2-amidoxime in different solvents like ethanol and water yields crystalline complexes with distinct properties (Pearse, Raithby, Hay, & Lewis, 1989).

Synthesis Analysis

• Molecular Structure : X-ray crystallography can be used to characterize nitrate complexes. The structure often shows coordination through various groups, leading to slightly distorted octahedral structures in some cases (Pearse, Raithby, Hay, & Lewis, 1989).

Molecular Structure Analysis

• Complex Formation : Complexes of lanthanide(III) nitrates with ligands such as 4-(pyridin-2-yl)methyleneamino-1,2,4-triazole have been studied, revealing 2D polymeric supramolecular architecture and interesting optical characteristics (Bazhina et al., 2018).

Chemical Reactions and Properties

• Reactivity : Nitrate complexes are involved in various chemical reactions, such as oxygen atom transfer in gold(I)-catalyzed oxidative annulation (Zimin, Dar'in, Kukushkin, & Dubovtsev, 2020).

Physical Properties Analysis

• Stability and Coordination : Compounds like yttrium(III) nitrate complexes with ligands demonstrate specific coordination geometries and stability, characterized by X-ray crystallography (Boudalis et al., 2001).

Chemical Properties Analysis

• Electron Transfer and Bonding : The electronic structure of nitrate complexes, such as Ni(NO3)3, influences their decomposition and bonding characteristics. This includes the study of nickel-oxygen bonding and oxidation states in nickel oxide fragments (Hester, Albury, Pruitt, & Goebbert, 2016).

Scientific Research Applications

Molecular Dynamics and Phosphoryl Transfer Catalysis

Nitrate complexes, such as those involving polyammonium macrocycles, are studied using molecular dynamics simulations, offering insights into phosphoryl transfer catalysis. This research is important for understanding nitrate's role in complex molecular systems and biochemical processes (Papoyan et al., 1996).

Biochemical Transformations

Studies on human mixed saliva indicate that nitrate, when transformed to nitrite and nitric oxide by oral bacteria, participates in various biochemical transformations. This research helps understand nitrate's biological roles and potential therapeutic applications (Takahama et al., 2008).

Material Synthesis and Combustion Methods

Research on the combustion method to prepare fine ferrite particles shows that nitrates, combined with organic compounds, can be used to synthesize various mixed oxides. This is significant for material science and engineering (Castro et al., 1997).

Atmospheric Chemistry and Environmental Impact

Investigations into nighttime radical observations and chemistry, such as the study of the nitrate radical (NO3), highlight the chemical importance of nitrates in atmospheric processes and environmental science (Brown & Stutz, 2012).

Medical and Biological Research

Studies like the detection of reactive nitrogen oxide species in human saliva and the effects of peroxynitrite on biological molecules emphasize the medical and biological significance of nitrate compounds. This research is critical for understanding nitrate's role in human health and disease processes (Van der Vliet et al., 1995).

Catalysis and Chemical Reactions

Research on the catalytic reduction of nitrate by metal complexes sheds light on the chemical properties of nitrates and their potential applications in catalysis and industrial processes (Schachner et al., 2021).